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Compound of Interest

Compound Name: Triallyl trimellitate

Cat. No.: B153658 Get Quote

An In-depth Technical Guide to Triallyl Trimellitate

This technical guide provides a comprehensive overview of triallyl trimellitate (TATM),

focusing on its chemical properties, synthesis, and applications relevant to researchers,

scientists, and professionals in drug development.

Core Properties of Triallyl Trimellitate
Triallyl trimellitate, also known by synonyms such as TATM and triallyl 1,2,4-

benzenetricarboxylate, is a trifunctional monomer notable for its three reactive allyl groups.[1]

[2][3] These groups make it a highly effective crosslinking agent.[1][4][5] It typically presents as

a pale yellow, transparent liquid.[1][4][5]

Physicochemical Data
The key quantitative properties of triallyl trimellitate are summarized in the table below for

easy reference.
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Property Value Source

CAS Number 2694-54-4 [1][2][4][6][7]

EC Number 220-264-2 [1][2]

Molecular Formula C₁₈H₁₈O₆ [1][2][6][8]

Molecular Weight 330.34 g/mol [1][2][8]

Density 1.161 g/mL at 25°C [1][4][5]

Boiling Point 160°C (at 0.1 mmHg) [1]

Refractive Index (n20/D) 1.525 [4][5]

Solubility
Soluble in alcohol and ether;

insoluble in water.
[4][5]

Synthesis and Experimental Protocols
The primary method for preparing triallyl trimellitate is through the acid-catalyzed

esterification of trimellitic anhydride with allyl alcohol.[4][5] While specific, detailed experimental

protocols for TATM are not readily available in the provided literature, a standard Fischer

esterification procedure, analogous to the synthesis of similar multifunctional allyl monomers

like triallyl aconitate, can be adapted.[9][10]

Synthesis of Triallyl Trimellitate via Esterification
This protocol describes a general procedure for synthesizing TATM by reacting trimellitic

anhydride with allyl alcohol. The reaction is driven to completion by removing the water

byproduct using a Dean-Stark apparatus.

Materials:

Trimellitic anhydride

Allyl alcohol (excess)

An acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid)[4][5][9]
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Toluene (for azeotropic water removal)

5% aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware including a round-bottom flask, Dean-Stark apparatus, reflux

condenser, and separatory funnel.[9][10]

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and condenser,

combine trimellitic anhydride, a 3- to 5-fold molar excess of allyl alcohol, and enough toluene

to fill the trap.[10]

Catalyst Addition: Slowly add the acid catalyst to the stirring reaction mixture.

Esterification: Heat the mixture to reflux. Water generated during the reaction will be

collected in the Dean-Stark trap as an azeotrope with toluene. Continue heating until water

ceases to be collected, indicating the reaction is near completion (typically several hours).

[10]

Neutralization: After cooling to room temperature, transfer the mixture to a separatory funnel.

Wash with the 5% sodium bicarbonate solution to neutralize the acid catalyst, repeating until

the aqueous layer is neutral.[10]

Purification: Wash the organic layer with brine, then dry it over anhydrous magnesium

sulfate.

Isolation: Remove the solvent and excess allyl alcohol via rotary evaporation. The final

product may be further purified by vacuum distillation to yield pure triallyl trimellitate.
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A flowchart of the synthesis of triallyl trimellitate.

Polymerization and Applications
The three allyl groups in TATM allow it to form highly crosslinked, three-dimensional polymer

networks through free-radical polymerization.[3][11] This property is central to its primary

applications.

Free-Radical Polymerization Protocol
This protocol outlines a general method for the solution polymerization of TATM, which can help

control the reaction temperature and delay the onset of gelation.

Materials:

Triallyl trimellitate (monomer)
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A suitable solvent (e.g., benzene, toluene)

A radical initiator (e.g., AIBN or benzoyl peroxide)[11]

Nitrogen gas supply

Methanol (for precipitation)

Reaction flask with condenser, stirrer, and nitrogen inlet.[11]

Procedure:

Setup: Dissolve a known quantity of triallyl trimellitate in the solvent within the reaction

flask.

Initiator Addition: Add the radical initiator (typically 0.5–2 mol% relative to the monomer).[3]

[11]

Inert Atmosphere: Purge the solution with nitrogen gas for 20-30 minutes to remove

dissolved oxygen, which inhibits radical polymerization.[3][11]

Polymerization: Heat the mixture to the appropriate temperature for the chosen initiator (e.g.,

60–80°C for AIBN) under a gentle, continuous nitrogen flow.[11]

Monitoring: The reaction's progress can be monitored by analyzing monomer conversion in

aliquots taken at various time intervals.

Termination and Isolation: After the desired time, cool the reaction. Precipitate the resulting

polymer by slowly adding the solution to a large volume of stirred methanol.[10]

Purification and Drying: Collect the polymer via filtration, wash with fresh methanol to remove

unreacted monomer, and dry in a vacuum oven at a moderate temperature until a constant

weight is achieved.[10]
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The stages of free-radical polymerization.

Key Applications
Crosslinker and Plasticizer: TATM is primarily used as a highly effective crosslinker and a

plasticizer.[1][7] Its structure allows it to create robust networks in polymers, enhancing their

thermal stability and mechanical properties.
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High-Temperature Materials: Due to its high-temperature resistance and low volatility, it is

applied in materials that must endure extreme conditions over long periods, such as

automotive interior components and wire and cable insulation.[1][12]

Pharmaceutical Formulations: While not an active ingredient itself, TATM falls into the class

of plasticizers that are used in pharmaceutical dosage forms, such as in polymer coatings for

controlled-release tablets or beads.[12][13] Its role would be to improve the flexibility and

durability of the polymeric film, which can be critical for controlling drug release kinetics.

Safety and Handling
Triallyl trimellitate is considered harmful if swallowed and can cause skin and serious eye

irritation.[4][5] It may also lead to respiratory irritation.[4][5]

Handling: It should be handled in a well-ventilated area, such as an efficient fume hood.

Direct contact with skin and eyes should be avoided by using appropriate personal protective

equipment (PPE), including gloves and safety glasses.[1][4]

Storage: Store in a cool, dry place in a tightly sealed container, away from sources of

ignition.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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